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CAS No.: 149155-45-3

Cat. No.: B550015

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorescently labeled Crebtide is a powerful tool for studying a crucial cellular signaling

pathway, the cAMP response element-binding protein (CREB) pathway. CREB is a transcription

factor that, upon phosphorylation by a variety of upstream kinases, regulates the expression of

genes involved in diverse cellular processes, including cell proliferation, differentiation, survival,

and synaptic plasticity.[1][2] Crebtide is a synthetic peptide derived from the phosphorylation

domain of CREB, making it an excellent substrate for many of these kinases.[1][3][4] By

attaching a fluorescent label to this peptide, researchers can develop sensitive and quantitative

assays to study kinase activity, screen for inhibitors, and visualize signaling events within living

cells.

This document provides detailed application notes and protocols for the use of fluorescently

labeled Crebtide in various research applications.

CREB Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b550015#bc-rfq
https://www.benchchem.com/product/b550015/docs?utm_src=pdf-body#application-notes-and-protocols-for-fluorescently-labeled-crebtide-in-research
https://www.sinobiological.com/other-products/peptide-substrates-c50-58-scb
https://www.medchemexpress.com/CREBtide.html
https://www.benchchem.com/product/b550015/docs?utm_src=pdf-body#application-notes-and-protocols-for-fluorescently-labeled-crebtide-in-research
https://www.sinobiological.com/other-products/peptide-substrates-c50-58-scb
https://www.revvity.com/product/ulight-crebtide-peptide-0-125-nmole-trf0107-c
https://www.abbiotec.com/printpdf/70496
https://www.benchchem.com/product/b550015/docs?utm_src=pdf-body#application-notes-and-protocols-for-fluorescently-labeled-crebtide-in-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The phosphorylation of CREB at Serine 133 is a key event in the activation of its transcriptional

activity. This phosphorylation is mediated by several important signaling pathways and their

associated kinases. Understanding this pathway is crucial for contextualizing the applications

of fluorescently labeled Crebtide.

Below is a diagram illustrating the major signaling pathways that converge on CREB

phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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